N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea

• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4g/mol
• IUPAC Name: N-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13N3OS2/c1-9-10(2)21-14(12(9)8-16)18-15(20)17-13(19)11-6-4-3-5-7-11/h3-7H,1-2H3,(H2,17,18,19,20)
• InChI Key: ZTHSZRWHXPFGAR-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=S)NC(=O)C2=CC=CC=C2)C

Description

N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea is a useful research compound. Its molecular formula is C15H13N3OS2 and its molecular weight is 315.4g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-4,5-dimethylthiophene-3-carbonitrile (1.52 g, 10.0 mmol) in 1.4-dioxane (20 mL) was added benzoylisothiocyanate (1.63 g, 10.0 mmol). The reaction mixture was then stirred at room temperature under nitrogen overnight. The precipitation was collected by filtration, washed with EtOAc/Hexanes (1:4), and dried under vacuum overnight to give N-(3-Cyano-4,5-dimethylthiophen-2-ylcarbamothioyl)benzamide as a white solid. 1H NMR (400 MHz, CDCl3) δ2.23 (s, 3H), 2.31 (s, 3H), 7.58-7.54 (m, 2H), 7.68-7.66 (m, 1H), 7.94 (d, J=7.2 Hz, 2H), 9.13 (bs, 1H). MS 316 (MH+).